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Compound of Interest

Compound Name: Fmoc-Glu-OMe-OH

Cat. No.: B15388263 Get Quote

An In-depth Technical Guide to the Storage and Handling of Fmoc-Glu(OMe)-OH

This guide provides comprehensive information and standardized protocols for the safe storage

and handling of Fmoc-Glu(OMe)-OH (N-α-Fmoc-L-glutamic acid γ-methyl ester), a key reagent

used in peptide synthesis and drug development. Adherence to these guidelines is critical for

ensuring reagent integrity, experimental reproducibility, and personnel safety.

Chemical and Physical Properties
Fmoc-Glu(OMe)-OH is an amino acid derivative where the alpha-amino group is protected by a

fluorenylmethyloxycarbonyl (Fmoc) group, and the gamma-carboxyl group of the glutamic acid

side chain is esterified with a methyl group. This structure makes it a crucial building block in

solid-phase peptide synthesis (SPPS).

Table 1: Physical and Chemical Properties of Fmoc-Glu(OMe)-OH
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Property Value References

Synonyms

N-α-Fmoc-L-glutamic acid
γ-methyl ester, Fmoc-L-
Glu(OMe)-OH

[1][2][3]

CAS Number 145038-50-2 [2][3][4][5]

Molecular Formula C₂₁H₂₁NO₆ [1][2][3][4]

Molecular Weight 383.39 g/mol [2][4]

Appearance White to off-white solid powder [1][4]

Purity Typically ≥98% (by HPLC) [1]

Melting Point 110 - 120 °C [1]

| Solubility | Soluble in DMSO (≥ 100 mg/mL) |[4][6] |

Storage and Stability
Proper storage of Fmoc-Glu(OMe)-OH is essential to prevent degradation and maintain its

purity over time. Recommendations can vary slightly by manufacturer. Always consult the

product-specific data sheet provided by your supplier.

Table 2: Recommended Storage Conditions for Fmoc-Glu(OMe)-OH

State Temperature Duration References

Solid (Powder) -20°C Up to 3 years [4][5][6]

2°C to 8°C Up to 2 years [1][2][6]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months [4][6]

| | -20°C | Up to 1 month |[4][6] |

Key Storage Recommendations:
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Temperature: For long-term storage, -20°C is the most commonly recommended

temperature.[4][5] Storage at 2-8°C is also acceptable for shorter periods.[1][2]

Moisture: The compound should be stored in a tightly sealed container in a dry, desiccated

environment to prevent hydrolysis.

Light: Protect from direct light.

Inert Atmosphere: While not always mandatory, storing under an inert atmosphere (e.g.,

Argon or Nitrogen) can extend shelf life by preventing oxidation.

Solutions: Once dissolved in a solvent, solutions should be aliquoted into single-use volumes

to avoid repeated freeze-thaw cycles, which can lead to degradation.[6] Store stock solutions

at -80°C for maximum stability.[4][6]

Handling and Safety Protocols
Fmoc-Glu(OMe)-OH should be handled in a controlled laboratory environment by personnel

trained in chemical safety.

Table 3: Summary of Safety and Handling Information

Aspect Recommendation

Engineering Controls
Handle in a well-ventilated area,
preferably within a chemical fume hood.

Personal Protective Equipment (PPE)

Safety glasses with side shields, chemical-

resistant gloves (e.g., nitrile), and a lab coat are

required.

Respiratory Protection
For operations that may generate dust, use a

NIOSH-approved respirator.

| Hygiene Practices | Avoid inhalation of dust and contact with skin and eyes. Wash hands

thoroughly after handling. |

Protocol 1: Weighing and Dispensing
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Preparation: Ensure the chemical fume hood is operational. Don personal protective

equipment (PPE).

Equilibration: Before opening, allow the container of Fmoc-Glu(OMe)-OH to equilibrate to

room temperature in a desiccator. This prevents condensation of moisture onto the cold

powder.

Dispensing: In the fume hood, carefully open the container. Use a clean spatula to weigh the

desired amount of powder into a suitable secondary container.

Cleanup: Promptly and securely seal the main container. Clean any residual powder from the

spatula and weighing area.

Storage: Return the main container to its recommended storage condition.

Protocol 2: Accidental Release and Spill Cleanup
Evacuation: If a significant amount of dust is generated, restrict access to the area.

Ventilation: Ensure the area is well-ventilated.

Containment: For a dry spill, do not use a dry brush or compressed air. Carefully cover the

spill with a damp paper towel to avoid generating dust.

Collection: Gently scoop the material into a sealable container labeled for chemical waste.

Decontamination: Clean the spill area with soap and water.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous chemical

waste according to local, state, and federal regulations.

Visual Workflow for Handling
The following diagram illustrates the standard workflow for handling Fmoc-Glu(OMe)-OH from

receipt to disposal, emphasizing key safety and storage checkpoints.
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Caption: Standard operating procedure for Fmoc-Glu(OMe)-OH.

First Aid Measures
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These are general guidelines. Always consult the Safety Data Sheet (SDS) provided by the

supplier.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[7]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Bot Detection [iris-biotech.de]

3. peptide.com [peptide.com]

4. medchemexpress.com [medchemexpress.com]

5. Fmoc-Glu(OMe)-OH, 145038-50-2 | BroadPharm [broadpharm.com]

6. medchemexpress.com [medchemexpress.com]

7. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Storage and handling of Fmoc-Glu-OMe-OH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15388263#storage-and-handling-of-fmoc-glu-ome-
oh]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/msds/Fmoc-L-glutamic-acid.pdf
https://www.chemicalbook.com/msds/Fmoc-L-glutamic-acid.pdf
https://www.chemicalbook.com/msds/Fmoc-L-glutamic-acid.pdf
https://www.chemicalbook.com/msds/Fmoc-L-glutamic-acid.pdf
https://www.benchchem.com/product/b15388263?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/11962
https://iris-biotech.de/challenge
https://www.peptide.com/product/fmoc-gluome-oh-145038-50-2/
https://www.medchemexpress.com/fmoc-glu-ome-oh.html
https://broadpharm.com/product/bp-14093
https://www.medchemexpress.com/fmoc-glu-ome-oh.html?locale=ko-KR
https://www.chemicalbook.com/msds/Fmoc-L-glutamic-acid.pdf
https://www.benchchem.com/product/b15388263#storage-and-handling-of-fmoc-glu-ome-oh
https://www.benchchem.com/product/b15388263#storage-and-handling-of-fmoc-glu-ome-oh
https://www.benchchem.com/product/b15388263#storage-and-handling-of-fmoc-glu-ome-oh
https://www.benchchem.com/product/b15388263#storage-and-handling-of-fmoc-glu-ome-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15388263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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